2-(4-Ethylphenyl)-6-methylbenzoic acid

• IUPAC Name: 2-(4-ethylphenyl)-6-methylbenzoic acid
• InChI: InChI=1S/C16H16O2/c1-3-12-7-9-13(10-8-12)14-6-4-5-11(2)15(14)16(17)18/h4-10H,3H2,1-2H3,(H,17,18)
• InChI Key: ZROVYUPPXIMIEK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CC=CC(=C2C(=O)O)C
• Molecular Formula: C16H16O2
• DSSTOX Substance ID: DTXSID70688970
• Molecular Weight: 240.30 g/mol
• CAS No.: 1261947-14-1

Description

2-(4-Ethylphenyl)-6-methylbenzoic acid is a substituted benzoic acid derivative featuring a 4-ethylphenyl group at the 2-position and a methyl group at the 6-position of the benzoic acid core.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(4-Ethylphenyl)-6-methylbenzoic acid typically involves the Friedel-Crafts acylation reaction. This reaction uses an acyl chloride and an aromatic compound in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction conditions often include anhydrous conditions and a temperature range of 0-50°C to ensure optimal yield and purity.

Industrial Production Methods: In an industrial setting, the production of 2-(4-Ethylphenyl)-6-methylbenzoic acid may involve continuous flow reactors to maintain consistent reaction conditions and improve efficiency. The use of automated systems for reagent addition and temperature control can further enhance the scalability of the process.

Chemical Reactions Analysis

Types of Reactions: 2-(4-Ethylphenyl)-6-methylbenzoic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or alkanes.

Substitution: Electrophilic aromatic substitution reactions can occur, where substituents on the aromatic ring are replaced by other functional groups using reagents like halogens or nitrating agents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens (e.g., chlorine, bromine) in the presence of a Lewis acid catalyst.

Major Products Formed:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or alkanes.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

2-(4-Ethylphenyl)-6-methylbenzoic acid has diverse applications in scientific research, including:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with specific pharmacological activities.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 2-(4-Ethylphenyl)-6-methylbenzoic acid involves its interaction with specific molecular targets and pathways. For instance, in biological systems, it may interact with enzymes or receptors, modulating their activity and leading to various physiological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Table 1: Key Properties of 2-(4-Ethylphenyl)-6-methylbenzoic Acid and Analogues

Compound Name	Substituents	Molecular Weight*	Synthesis Yield	Key Properties	Reference
2-(4-Ethylphenyl)-6-methylbenzoic acid	4-Ethylphenyl, 6-methyl	~270.3	N/A	High hydrophobicity (logP ~3.5†)	-
2-(4-Methoxyphenyl)-6-methylbenzoic acid	4-Methoxyphenyl, 6-methyl	256.3	98%	Polar (logP ~2.8†), crystalline solid
(2RS)-2-(4-Ethylphenyl)-propanoic acid	4-Ethylphenyl, propanoic acid	178.2	N/A	Lower acidity (pKa ~4.8 vs. ~4.2 for benzoic acid)
2-(4-Ethylphenyl)-1-methyl-1H-benzimidazol-5-amine	Benzene-fused imidazole	252.2 ([M+H]+)	N/A	Basic (amine group), moderate solubility

*Molecular weights calculated or derived from MS data.
†Estimated using substituent contribution models.

Key Observations:

• Substituent Effects : Ethyl groups increase hydrophobicity compared to methoxy, favoring lipid solubility. The 6-methyl group in benzoic acids may introduce steric hindrance, reducing enzymatic degradation.
• Acidity: Benzoic acids (pKa ~4.2) are stronger acids than propanoic derivatives (pKa ~4.8), with electron-donating groups (e.g., ethyl) further reducing acidity .
• Synthetic Efficiency : Ruthenium-catalyzed C–H arylation (98% yield) outperforms traditional amidation or carbamate-based routes in efficiency .